Cas no 691363-50-5 (4-(Tert-butylamino)-3-nitrobenzoic acid)

• Product Name: 4-(Tert-butylamino)-3-nitrobenzoic acid
• CAS No: 691363-50-5
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• MDL: MFCD09031717
• CID: 4716095
• Update Time: 2025-06-14

4-(Tert-butylamino)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(TERT-BUTYLAMINO)-3-NITROBENZOIC ACID
• 4-tert-butylamino-3-nitrobenzoic acid
• 4-TERT-BUTYLAMINO-3-NITRO-BENZOIC ACID
• 4-(Tert-butylamino)-3-nitrobenzoic acid

• MDL： MFCD09031717
• Inchi： 1S/C11H14N2O4/c1-11(2,3)12-8-5-4-7(10(14)15)6-9(8)13(16)17/h4-6,12H,1-3H3,(H,14,15)
• InChI Key： ROOAGYYJHLOOBN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)O)C=CC=1NC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 2.9
• Topological Polar Surface Area: 95.2

4-(Tert-butylamino)-3-nitrobenzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-(Tert-butylamino)-3-nitrobenzoic acid

Comprehensive Overview of 4-(Tert-butylamino)-3-nitrobenzoic acid (CAS No. 691363-50-5): Properties, Applications, and Industry Insights

4-(Tert-butylamino)-3-nitrobenzoic acid (CAS No. 691363-50-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitro-substituted benzoic acid derivative combines a tert-butylamino group at the 4-position and a nitro group at the 3-position, creating a versatile scaffold for further chemical modifications. Its molecular formula, C₁₁H₁₄N₂O₄, reflects a balanced hydrophobicity and polarity, making it an intermediate of interest in drug discovery pipelines.

In recent years, the demand for nitroaromatic compounds like 4-(Tert-butylamino)-3-nitrobenzoic acid has surged, particularly in the development of small-molecule inhibitors and photoactive materials. Researchers frequently search for "nitrobenzoic acid derivatives solubility" or "tert-butylamino group reactivity," highlighting the compound's relevance in optimizing drug-like properties. The electron-withdrawing nitro group enhances hydrogen bonding potential, while the bulky tert-butyl moiety contributes to steric effects—a combination that influences both biological activity and material stability.

From a synthetic chemistry perspective, 691363-50-5 serves as a key building block for heterocyclic synthesis. Its applications extend to creating azo dyes and coordination complexes, where the carboxylate group facilitates metal chelation. Industry professionals often inquire about "scale-up procedures for nitrobenzoic acids" or "green chemistry approaches" for such compounds, reflecting growing environmental concerns. Recent studies have explored microwave-assisted synthesis routes to improve yield and reduce waste generation during production.

The compound's physicochemical properties—including a melting point range of 180-185°C and moderate solubility in polar aprotic solvents—make it suitable for high-throughput screening applications. Analytical techniques like HPLC purity analysis and LC-MS characterization are commonly employed to ensure quality control. With the rise of AI-assisted drug design, molecular descriptors derived from 4-(Tert-butylamino)-3-nitrobenzoic acid have been incorporated into QSAR models to predict compound libraries' bioactivity.

Regulatory aspects of 691363-50-5 comply with standard laboratory chemical guidelines, requiring proper personal protective equipment (PPE) during handling. While not classified as hazardous under GHS criteria, its nitroaromatic structure warrants precautions against prolonged exposure. The scientific community continues to investigate its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development, aligning with current trends in targeted protein degradation therapeutics.

Market analysis indicates steady growth in the fine chemicals sector for intermediates like 4-(Tert-butylamino)-3-nitrobenzoic acid, driven by pharmaceutical R&D investments. Suppliers increasingly address queries about "custom synthesis services" and "isotope-labeled versions" to support tracer studies. As structure-activity relationship (SAR) optimization remains crucial in medicinal chemistry, this compound's balanced lipophilicity (LogP ~2.1) and hydrogen bond acceptor/donor count position it as a valuable tool for lead compound development.

Emerging applications in material science leverage the compound's chromophoric properties for organic electronics and sensor development. Its nitro group reduction potential also makes it a candidate for redox-active materials in energy storage systems. With sustainability becoming paramount, researchers explore biocatalytic routes for similar structures, responding to searches for "enzymatic synthesis of nitroaromatics"—a testament to evolving industry priorities.